Cas no 820232-26-6 (Cyclohexanecarboxylic acid, 4-(2-oxo-1-pyrrolidinyl)-, ethyl ester, cis-)

• Product Name: Cyclohexanecarboxylic acid, 4-(2-oxo-1-pyrrolidinyl)-, ethyl ester, cis-
• CAS No: 820232-26-6
• MF: C₁₃H₂₁NO₃
• MW: 239.310744047165
• CID: 700882
• PubChem ID: 23115699
• Update Time: 2025-04-19

Cyclohexanecarboxylic acid, 4-(2-oxo-1-pyrrolidinyl)-, ethyl ester, cis- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 4-(2-oxo-1-pyrrolidinyl)-, ethyl ester, cis-
• ethyl 4-(2-oxopyrrolidin-1-yl)cyclohexane-1-carboxylate
• ethyl 4-(2-pyrrolidon-1-yl)cyclohexylcarboxylate
• ethyl 4-(2-pyrrolidon-1-yl)cyclohexanecarboxylate
• 820232-26-6
• ethyl 4-(2-pyrrolidon-1-yl)-cyclohexylcarboxylate
• DTXSID10630716
• VVJUBADSDVPPAE-UHFFFAOYSA-N
• Cis-ethyl 4-(2-oxopyrrolidin-1-yl)cyclohexanecarboxylate
• SCHEMBL379487

• Inchi： 1S/C13H21NO3/c1-2-17-13(16)10-5-7-11(8-6-10)14-9-3-4-12(14)15/h10-11H,2-9H2,1H3
• InChI Key： VVJUBADSDVPPAE-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CCC(CC1)N1C(CCC1)=O)=O

Computed Properties

• Exact Mass: 239.15214353g/mol
• Monoisotopic Mass: 239.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.6Ų